Cas no 2138202-41-0 (4,4-Difluoro-3-(2-iodoethyl)oxane)

• Product Name: 4,4-Difluoro-3-(2-iodoethyl)oxane
• CAS No: 2138202-41-0
• MF: C₇H₁₁F₂IO
• MW: 276.062921762466
• CID: 5991438
• PubChem ID: 165442312
• Update Time: 2025-06-14

4,4-Difluoro-3-(2-iodoethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(2-iodoethyl)oxane
• EN300-633550
• 2138202-41-0
• 4,4-Difluoro-3-(2-iodoethyl)oxane

• Inchi： 1S/C7H11F2IO/c8-7(9)2-4-11-5-6(7)1-3-10/h6H,1-5H2
• InChI Key： WNTQTPCLZKCYJV-UHFFFAOYSA-N
• SMILES： ICCC1COCCC1(F)F

Computed Properties

• Exact Mass: 275.98227g/mol
• Monoisotopic Mass: 275.98227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 4,4-Difluoro-3-(2-iodoethyl)oxane

Comprehensive Overview of 4,4-Difluoro-3-(2-iodoethyl)oxane (CAS No. 2138202-41-0): Properties, Applications, and Industry Insights

The chemical compound 4,4-Difluoro-3-(2-iodoethyl)oxane (CAS No. 2138202-41-0) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science research. As a fluorinated and iodinated derivative of oxane, this compound exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and advanced material design, aligning with the growing demand for fluorinated building blocks and halogenated intermediates.

One of the most compelling aspects of 4,4-Difluoro-3-(2-iodoethyl)oxane is its molecular architecture, which combines a six-membered oxane ring with strategically placed fluorine and iodine substituents. This configuration not only enhances its stability but also provides multiple reactive sites for further functionalization. The presence of difluoro groups at the 4-position and an iodoethyl moiety at the 3-position creates a unique electronic environment, facilitating nucleophilic substitution reactions and cross-coupling transformations. Such characteristics make it an attractive candidate for constructing complex molecular frameworks, particularly in the development of bioactive compounds and specialty chemicals.

In the context of current research trends, 4,4-Difluoro-3-(2-iodoethyl)oxane has emerged as a focal point in studies investigating fluorine effects in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity to biological targets. Consequently, this compound is being evaluated as a precursor for novel fluorinated pharmaceuticals, including potential therapeutics for central nervous system disorders and infectious diseases. Its iodine functionality further expands its utility in radiolabeling applications, addressing the rising interest in molecular imaging probes and diagnostic agents.

From an industrial perspective, the synthesis and scalability of 4,4-Difluoro-3-(2-iodoethyl)oxane have become topics of keen interest. Manufacturers are optimizing production protocols to meet the escalating demand for high-purity batches, driven by its applications in high-value chemical synthesis. Advanced purification techniques, such as chromatography and crystallization, are employed to ensure consistent quality, while green chemistry principles are being integrated to minimize environmental impact. These efforts resonate with the broader industry shift toward sustainable chemical manufacturing and eco-friendly processes.

Another noteworthy application of 4,4-Difluoro-3-(2-iodoethyl)oxane lies in material science, where its unique properties contribute to the development of functional polymers and liquid crystals. The fluorine and iodine atoms impart distinct electronic and steric characteristics, enabling the design of materials with tailored optical, thermal, and mechanical properties. Researchers are exploring its use in advanced coatings, electronic materials, and nanotechnology, capitalizing on its ability to modulate intermolecular interactions and phase behavior.

Safety and handling considerations for 4,4-Difluoro-3-(2-iodoethyl)oxane are also critical discussion points. While it is not classified as a hazardous substance under standard regulations, proper storage conditions—such as protection from light and moisture—are essential to maintain its stability. Laboratories and production facilities adhere to stringent protocols to ensure safe handling, reflecting the industry's commitment to occupational health and regulatory compliance.

Looking ahead, the future of 4,4-Difluoro-3-(2-iodoethyl)oxane appears promising, with ongoing research uncovering new applications and synthetic pathways. Its role in catalysis, asymmetric synthesis, and multicomponent reactions is particularly exciting, as scientists seek to harness its full potential. As the chemical industry continues to evolve, this compound is poised to remain a key player in innovation, bridging the gap between academic discovery and industrial application.